Cas no 181696-33-3 (4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide)

• Product Name: 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide
• CAS No: 181696-33-3
• MF: C₁₆H₁₂F₂N₂O₃S
• MW: 350.339889526367
• CID: 851314
• Update Time: 2026-04-29

4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[5-(difluoromethyl)-3-phenyl-4-isoxazolyl]-
• 4-[5-(difluoromethyl)-3-phenyl-1,2-oxazol-4-yl]benzenesulfonamide
• COX-2 Inhibitor II
• 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide

Computed Properties

• Exact Mass: 350.05376

Experimental Properties

• PSA: 86.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide

Professional Introduction to 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide (CAS No. 181696-33-3)

4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide, identified by its Chemical Abstracts Service number CAS No. 181696-33-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a difluoromethyl group, a phenyl ring, and an isoxazolyl moiety, contribute to its unique chemical properties and biological interactions.

The difluoromethyl substituent is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. This group is frequently incorporated into pharmaceutical molecules to improve pharmacokinetic profiles, as demonstrated in numerous studies involving small-molecule inhibitors and drug candidates. The phenyl ring in 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide further contributes to its binding affinity and specificity, which are critical for modulating biological targets effectively.

The isoxazolyl scaffold is another significant feature of this compound, offering a rigid structure that can interact favorably with biological receptors or enzymes. Isoxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements—difluoromethyl, phenyl, and isoxazolyl—in a single molecular framework makes 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known to interact with various biological targets, including enzymes and receptors, by forming hydrogen bonds and other non-covalent interactions. The presence of the sulfonamide group in 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide enhances its potential as a modulator of biological pathways associated with diseases such as cancer, inflammation, and infectious disorders.

Current research in medicinal chemistry has focused on optimizing sulfonamide-based compounds to improve their efficacy and reduce potential side effects. The structural modifications introduced in 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide, such as the incorporation of the difluoromethyl group, are designed to enhance binding affinity while maintaining metabolic stability. These features are crucial for developing drugs that can effectively target specific biomarkers without causing adverse effects.

The isoxazolylbenzenesulfonamide core structure of this compound has been explored in several preclinical studies for its potential therapeutic applications. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The rigid framework provided by the isoxazole ring allows for precise alignment with target sites, improving the compound's ability to modulate these pathways effectively.

One of the most compelling aspects of 4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific diseases or conditions. This flexibility makes it an invaluable tool in the drug discovery pipeline.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various structural elements efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been utilized to construct the complex framework of this molecule.

In conclusion,4-5-(Difluoromethyl)-3-phenyl-4-isoxazolylbenzenesulfonamide (CAS No. 181696-33-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a difluoromethyl group, a phenyl ring, and an isoxazolyl moiety makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery of novel therapeutic agents.